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2,2,4,6,6-Pentamethylheptane 2,2,4,6,6-Pentamethylheptane 2,2,4,6,6-pentamethylheptane is a branched alkane that is heptane carrying two methyl groups each at positions 2 and 6, and one methyl group at position 4.
Brand Name: Vulcanchem
CAS No.: 13475-82-6
VCID: VC0104275
InChI: InChI=1S/C12H26/c1-10(8-11(2,3)4)9-12(5,6)7/h10H,8-9H2,1-7H3
SMILES: CC(CC(C)(C)C)CC(C)(C)C
Molecular Formula: C12H26
Molecular Weight: 170.33 g/mol

2,2,4,6,6-Pentamethylheptane

CAS No.: 13475-82-6

Reference Standards

VCID: VC0104275

Molecular Formula: C12H26

Molecular Weight: 170.33 g/mol

2,2,4,6,6-Pentamethylheptane - 13475-82-6

CAS No. 13475-82-6
Product Name 2,2,4,6,6-Pentamethylheptane
Molecular Formula C12H26
Molecular Weight 170.33 g/mol
IUPAC Name 2,2,4,6,6-pentamethylheptane
Standard InChI InChI=1S/C12H26/c1-10(8-11(2,3)4)9-12(5,6)7/h10H,8-9H2,1-7H3
Standard InChIKey VKPSKYDESGTTFR-UHFFFAOYSA-N
SMILES CC(CC(C)(C)C)CC(C)(C)C
Canonical SMILES CC(CC(C)(C)C)CC(C)(C)C
Boiling Point 177.8 °C
Melting Point -67.0 °C
Physical Description Liquid
Description 2,2,4,6,6-pentamethylheptane is a branched alkane that is heptane carrying two methyl groups each at positions 2 and 6, and one methyl group at position 4.
Synonyms 2,2,4,6,6-pentamethylheptane
PMH cpd
PubChem Compound 26058
Last Modified Nov 11 2021
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